Cas no 31704-82-2 (4-methyl-4-(5-methyl-2-furyl)pentan-2-one)

• Product Name: 4-methyl-4-(5-methyl-2-furyl)pentan-2-one
• CAS No: 31704-82-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD00457073
• CID: 322126
• PubChem ID: 3015588
• Update Time: 2025-05-26

4-methyl-4-(5-methyl-2-furyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-methyl-4-(5-methyl-2-furanyl)-
• 4-Methyl-4-(5-methyl-2-furyl)pentan-2-one
• 1,1-Dimethyl-1-(5-methyl-furyl-2)-butanon-3
• 1,1-Dimethyl-1-< 5-methyl-furyl-(2)> -butanon-(3)
• 4-Methyl-4-(5-methyl-< 2> furyl)-pentan-2-on
• 4-methyl-4-(5-methyl-2-furyl)-2-pentanon
• 4-methyl-4-(5-methyl-furan-2-yl)-pentan-2-one
• 5-methyl-2-(1,1-dimethyl-3-oxobutyl)furane
• AC1MI1GP
• BBL015944
• CTK4G7616
• EINECS 250-773-5
• STL170060
• AKOS002663197
• 4-methyl-4-(5-methylfuran-2-yl)pentan-2-one
• 31704-82-2
• NS00029164
• DTXSID60185605
• MFCD00457073
• 4-methyl-4-(5-methyl-2-furyl)-2-pentanone
• LS-05078
• CS-0360460
• 4-methyl-4-(5-methyl-2-furyl)pentan-2-one

• MDL： MFCD00457073
• Inchi： 1S/C11H16O2/c1-8(12)7-11(3,4)10-6-5-9(2)13-10/h5-6H,7H2,1-4H3
• InChI Key： QCAUMBKKZVOPPF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C)(C)CC(C)=O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

4-methyl-4-(5-methyl-2-furyl)pentan-2-one Security Information

• HazardClass：IRRITANT

Additional information on 4-methyl-4-(5-methyl-2-furyl)pentan-2-one

Comprehensive Overview of 4-methyl-4-(5-methyl-2-furyl)pentan-2-one (CAS No. 31704-82-2): Properties, Applications, and Industry Insights

4-methyl-4-(5-methyl-2-furyl)pentan-2-one (CAS No. 31704-82-2) is a specialized organic compound with a unique molecular structure, combining furan and ketone functionalities. This compound has garnered attention in fragrance, flavor, and pharmaceutical research due to its distinct aromatic profile. The CAS number 31704-82-2 serves as a critical identifier for researchers and manufacturers seeking precise chemical data. Recent trends in green chemistry and sustainable synthesis have amplified interest in optimizing production methods for such compounds, aligning with global demand for eco-friendly processes.

The furan-derived ketone structure of 4-methyl-4-(5-methyl-2-furyl)pentan-2-one contributes to its versatility. In the fragrance industry, it is valued for its woody, earthy notes, often used as a flavor enhancer in premium perfumes and cosmetics. Analytical studies highlight its stability under controlled conditions, making it suitable for applications requiring prolonged shelf life. With growing consumer preference for natural-like aromas, this compound is frequently compared to plant-derived alternatives in market research reports.

From a synthetic perspective, CAS 31704-82-2 is synthesized via catalytic reactions involving furan derivatives, a process refined to minimize byproducts. Innovations in heterogeneous catalysis have improved yield efficiency, addressing industrial scalability challenges. Researchers are also exploring its potential as an intermediate in biodegradable polymer production, responding to the surge in circular economy initiatives. These advancements are frequently cited in patents related to specialty chemicals.

Safety and regulatory compliance remain pivotal for 4-methyl-4-(5-methyl-2-furyl)pentan-2-one. While not classified as hazardous, proper handling guidelines are emphasized in Material Safety Data Sheets (MSDS). The compound’s low volatility and compatibility with common solvents enhance its usability in formulation chemistry. Industry forums often discuss its role in clean-label products, reflecting the shift toward transparency in ingredient sourcing.

Market dynamics for CAS No. 31704-82-2 reveal steady growth, driven by demand in fine fragrances and functional additives. Regional analyses indicate Asia-Pacific as a key manufacturing hub, leveraging cost-effective raw materials. Strategic partnerships between aroma chemical suppliers and R&D institutes are accelerating innovation, particularly in microencapsulation technologies for controlled release applications.

In conclusion, 4-methyl-4-(5-methyl-2-furyl)pentan-2-one exemplifies the intersection of chemistry and consumer trends. Its multifaceted applications, coupled with sustainable production advancements, position it as a compound of enduring relevance. Future research may further unlock its potential in bio-based materials and high-value formulations, reinforcing its role in modern industrial chemistry.